Cas no 107615-60-1 (MONO-DODECYL ITACONATE)
MONO-DODECYL ITACONATE structure
Product Name:MONO-DODECYL ITACONATE
CAS No:107615-60-1
MF:C17H29O4
MW:297.409765958786
MDL:MFCD00080500
CID:127617
PubChem ID:21999216
Update Time:2025-04-18
MONO-DODECYL ITACONATE Chemical and Physical Properties
Names and Identifiers
-
- MONO-DODECYL ITACONATE
- 3-dodecoxycarbonylbut-3-enoate
- 2-[2-(dodecyloxy)-2-oxoethyl]acrylic acid
- DL-octopaminehydrochloride
- 3-[(dodecyloxy)carbonyl]but-3-enoate
- 107615-60-1
- DTXSID30621363
-
- MDL: MFCD00080500
- Inchi: 1S/C17H30O4/c1-3-4-5-6-7-8-9-10-11-12-13-21-17(20)15(2)14-16(18)19/h2-14H2,1H3,(H,18,19)/p-1
- InChI Key: JELFVXVEOTVGKC-UHFFFAOYSA-M
- SMILES: O(C(C(=C)CC(=O)[O-])=O)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 298.21400
- Monoisotopic Mass: 297.20658440g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 14
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 63.60000
- LogP: 4.48140
MONO-DODECYL ITACONATE Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
MONO-DODECYL ITACONATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB122980-1 g |
mono-Dodecyl itaconate, 95%; . |
107615-60-1 | 95% | 1g |
€57.00 | 2023-05-10 | |
| abcr | AB122980-5 g |
mono-Dodecyl itaconate, 95%; . |
107615-60-1 | 95% | 5g |
€134.00 | 2023-05-10 | |
| eNovation Chemicals LLC | K83864-200g |
MONO-DODECYLITACONATE |
107615-60-1 | 95% | 200g |
$1490 | 2024-05-25 | |
| abcr | AB122980-1g |
mono-Dodecyl itaconate, 95%; . |
107615-60-1 | 95% | 1g |
€57.00 | 2025-02-20 | |
| abcr | AB122980-5g |
mono-Dodecyl itaconate, 95%; . |
107615-60-1 | 95% | 5g |
€134.00 | 2025-02-20 | |
| eNovation Chemicals LLC | K83864-200g |
MONO-DODECYLITACONATE |
107615-60-1 | 95% | 200g |
$1490 | 2025-03-01 | |
| eNovation Chemicals LLC | K83864-200g |
MONO-DODECYLITACONATE |
107615-60-1 | 95% | 200g |
$1490 | 2025-02-18 |
MONO-DODECYL ITACONATE Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
107615-60-1 (MONO-DODECYL ITACONATE) Related Products
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- 617-52-7(1,4-dimethyl 2-methylidenebutanedioate)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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